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Compound of Interest

Compound Name: QWF Peptide

Cat. No.: B160042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
QWF Peptide is a potent antagonist of Substance P (SP), a neuropeptide involved in

neurogenic inflammation, pain, and itch. It exerts its inhibitory effects by blocking the binding of

Substance P to the Mas-related G protein-coupled receptor X2 (MRGPRX2) on mast cells. This

action prevents mast cell degranulation and the subsequent release of inflammatory mediators.

These application notes provide detailed protocols for the reconstitution, storage, and handling

of QWF Peptide, along with an experimental protocol for its use in a mast cell degranulation

assay.
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Property Value

Full Name {Boc}-Gln-{d-Trp(Formyl)}-Phe-{OBzl}

Short Name QWF Peptide

Molecular Formula C₃₈H₄₃N₅O₈

Molecular Weight 697.78 g/mol

Appearance White to off-white lyophilized powder

Purity ≥90%

Solubility Soluble in DMSO (up to 10 mg/mL)

Reconstitution of Lyophilized QWF Peptide
Proper reconstitution of the lyophilized QWF Peptide is crucial for maintaining its biological

activity and ensuring accurate experimental results.

Materials:

Vial of lyophilized QWF Peptide

Sterile, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming inside the vial upon

opening, which can affect peptide stability.[1]

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to

ensure that all the lyophilized powder is collected at the bottom of the vial.[2]
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Solvent Addition: Carefully open the vial and add the desired volume of DMSO to achieve

the target concentration (e.g., for a 10 mg/mL stock solution in a vial containing 1 mg of

peptide, add 100 µL of DMSO). To avoid loss of material, ensure the solvent is added directly

to the powder.

Dissolution: Gently swirl or vortex the vial at a low speed until the peptide is completely

dissolved.[3][4] Visually inspect the solution to ensure there are no visible particulates. If

dissolution is slow, the vial can be incubated at room temperature for 15-30 minutes with

occasional gentle agitation.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted stock solution into smaller, single-use volumes in sterile, low-protein binding

microcentrifuge tubes.[2][5]

Storage and Stability
Proper storage of both the lyophilized powder and the reconstituted peptide solution is

essential to prevent degradation and maintain activity.

Storage Conditions Summary:

Form
Storage
Temperature

Shelf Life Notes

Lyophilized Powder -20°C Up to 1 year
Store in a desiccator,

protected from light.[5]

-80°C Up to 2 years
Recommended for

long-term storage.[5]

Reconstituted in

DMSO
-20°C Up to 1 month

Minimize freeze-thaw

cycles.[5]

-80°C Up to 6 months

Recommended for

storing reconstituted

aliquots.[5]
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Hygroscopic Nature: Lyophilized peptides are often hygroscopic and should be handled in a

dry environment.[6]

Freeze-Thaw Cycles: Repeated freezing and thawing of reconstituted solutions can lead to

peptide degradation and should be avoided.[5][7] Aliquoting is the best practice to mitigate

this.

Light Sensitivity: Protect the peptide, in both solid and solution form, from direct light.[5]

Signaling Pathway of Substance P and Inhibition by
QWF Peptide
Substance P is a key mediator of neurogenic inflammation, acting through the MRGPRX2

receptor on mast cells. QWF Peptide functions as a competitive antagonist at this receptor.
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Substance P Signaling and QWF Peptide Inhibition
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Caption: QWF Peptide competitively inhibits Substance P binding to MRGPRX2.
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Experimental Protocol: Inhibition of Mast Cell
Degranulation
This protocol describes a typical in vitro assay to evaluate the inhibitory effect of QWF Peptide
on Substance P-induced mast cell degranulation.

Experimental Workflow:
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Workflow for Mast Cell Degranulation Inhibition Assay

1. Culture Mast Cells
(e.g., LAD2 cell line)

2. Pre-incubate with QWF Peptide
(or vehicle control)

3. Stimulate with Substance P

4. Incubate (e.g., 30 min at 37°C)

5. Pellet Cells by Centrifugation

6. Collect Supernatant

7. Measure Degranulation Marker
(e.g., β-hexosaminidase assay)

8. Analyze Data

Click to download full resolution via product page

Caption: Step-by-step workflow for the in vitro inhibition assay.
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Materials:

Cultured mast cells (e.g., human LAD2 cell line)

Cell culture medium (e.g., StemPro-34 SFM)

QWF Peptide stock solution (reconstituted in DMSO)

Substance P (agonist)

Tyrode's buffer or similar physiological buffer

96-well plates

Reagents for β-hexosaminidase assay (or other degranulation marker assay)

Plate reader

Protocol:

Cell Seeding: Seed mast cells in a 96-well plate at a suitable density (e.g., 5 x 10⁴ cells/well)

and allow them to rest.

Pre-incubation with QWF Peptide:

Prepare serial dilutions of the QWF Peptide stock solution in the assay buffer.

Add the desired concentrations of QWF Peptide (or vehicle control, e.g., DMSO diluted in

buffer) to the respective wells.

Incubate for a predetermined time (e.g., 15-30 minutes) at 37°C.

Stimulation with Substance P:

Prepare a solution of Substance P in the assay buffer at a concentration known to induce

a submaximal response (e.g., 1-10 µM).

Add the Substance P solution to all wells except for the negative control wells.
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Incubation: Incubate the plate for 30 minutes at 37°C to allow for mast cell degranulation.[8]

Sample Collection:

Centrifuge the plate at 200 x g for 5 minutes to pellet the cells.

Carefully collect the supernatant from each well for analysis.

Degranulation Measurement (β-hexosaminidase Assay):

The release of the granular enzyme β-hexosaminidase is a common marker for mast cell

degranulation.

Perform the β-hexosaminidase assay on the collected supernatants according to

established protocols.[8]

Data Analysis:

Calculate the percentage of degranulation for each condition relative to a positive control

(cells stimulated with Substance P without QWF Peptide) and a negative control

(unstimulated cells).

Plot the percentage of inhibition of degranulation as a function of the QWF Peptide
concentration to determine the IC₅₀ value.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling QWF Peptide.

Handle the lyophilized powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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